1,3-benzothiazol-6-yl(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone

• Molecular Formula: C19H14FN3OS
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1,3-benzothiazol-6-yl-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)methanone
• InChI: InChI=1S/C19H14FN3OS/c20-12-2-4-15-13(8-12)14-9-23(6-5-16(14)22-15)19(24)11-1-3-17-18(7-11)25-10-21-17/h1-4,7-8,10,22H,5-6,9H2
• InChI Key: UZBXPUAWUGAGOK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)C4=CC5=C(C=C4)N=CS5

Description

Early Developments in Benzothiazole-Based Therapeutics

Benzothiazole derivatives have long been recognized for their broad-spectrum biological activities. Initial studies in the 1990s identified 2-aminobenzothiazoles as potent inhibitors of bacterial DNA gyrase, with later optimizations introducing carboxylic acid groups to improve target affinity and pharmacokinetic properties. The benzothiazole core’s planar structure facilitates π-π stacking interactions with aromatic residues in enzyme active sites, a feature exploited in the design of Gram-positive antibacterial agents. Parallel work demonstrated benzothiazoles’ versatility in central nervous system (CNS) targeting, where their lipophilicity enabled blood-brain barrier penetration for anxiolytic and anticonvulsant applications.

Emergence of Pyridoindole Scaffolds in Drug Discovery

Pyridoindoles, particularly tetrahydro-β-carboline derivatives, gained prominence in the 2000s for their dual affinity to serotonin and dopamine receptors. The incorporation of fluorine into these systems, as seen in 8-fluoro-substituted analogs, enhanced metabolic stability while preserving binding potency. Pyridoindole’s rigid tricyclic structure provided a template for modulating conformational flexibility, critical for optimizing ligand-receptor complementarity.

Hybridization Strategies and Rational Design

The fusion of benzothiazole and pyridoindole motifs represents a scaffold-hopping strategy to synergize their pharmacological profiles. Early hybrids, such as pyridyl-benzothiazoles, demonstrated nanomolar inhibition of protoporphyrinogen oxidase (PPO) in plants, validating the hybrid approach for targeting conserved enzymatic pockets. Methanone-linked hybrids, as exemplified by the titular compound, emerged to balance steric bulk and electronic properties, enabling precise orientation of pharmacophoric elements.

Table 1: Key Milestones in Benzothiazole-Pyridoindole Hybrid Development

Year	Innovation	Biological Target	Impact	Source
2015	Benzothiazole-carboxylic acid inhibitors	Bacterial gyrase	IC50: 0.06–1.36 μM against AtPPO
2020	Pyridyl-benzothiazole hybrids	Plant PPO	Herbicidal activity at 18.75 g ai/ha
2023	Fluorinated pyridoindole-methanone hybrids	CNS receptors	Improved metabolic stability

Preparation Methods

Coupling Reactions for Ketone Formation

The methanone bridge is typically formed via nucleophilic acyl substitution or palladium-catalyzed cross-coupling. Two primary approaches have been employed:

Method	Mechanism	Reagents/Catalysts	Yield	Conditions	Reference
Suzuki-Miyaura Coupling	Aryl boronic acid + halogenated pyridoindole	Pd(dppf)Cl₂, Na₂CO₃, Dioxane/H₂O	54–87%	60–90°C, 2–4 h, Inert atmosphere
Friedel-Crafts Acylation	Benzothiazole as nucleophile + acyl chloride	AlCl₃, Dichloromethane	60–75%	0°C to RT, 12–24 h

Example :
The pyridoindole core (8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl) is first halogenated (e.g., bromination with NBS) to generate a reactive site. Subsequent coupling with a benzothiazole boronic acid under Suzuki conditions yields the desired ketone.

Benzothiazole Core

1,3-Benzothiazol-6-amine derivatives are synthesized via nitration-reduction cycles or direct substitution:

• Nitration : 2-Chlorobenzothiazole treated with HNO₃/H₂SO₄ to yield 6-nitro-2-chlorobenzothiazole (72% yield).

• Reduction : Catalytic hydrogenation (H₂/Pd-C) or Fe/HCl reduces nitro groups to amines (83% yield).

Pyridoindole Core

The 8-fluoro-pyridoindole scaffold is synthesized via:

• Fischer Indole Synthesis : Cyclization of aryl hydrazines with Boc-protected 4-piperidones under acidic conditions.

• Bromination : NBS in DMF introduces bromine at the 2-position, enabling cross-coupling.

Reaction Optimization and Challenges

Palladium-Catalyzed Coupling Efficiency

Suzuki reactions require precise control of ligands and solvents:

Catalyst System	Ligand	Solvent	Yield	Key Advantage	Reference
Pd(dppf)Cl₂	DPPF	1,4-Dioxane	87%	High functional group tolerance
Pd(OAc)₂ + XPhos	XPhos	THF/H₂O	79%	Enhanced stability under basic conditions

Challenge : Regioselectivity in pyridoindole bromination is critical; excess NBS may lead to over-bromination.

Solvent and Temperature Effects

Solvent	Temperature	Yield	Observation	Reference
Methanol/Water	60°C	68%	Optimal for Suzuki coupling in aqueous media
Dichloromethane	0°C → RT	75%	Low-temperature acylation minimizes side reactions

Alternative Synthetic Routes

Microwave-Assisted Synthesis

Microwave irradiation accelerates reaction rates:

• Benzothiazole Acylation : 2-Min reaction time vs. 24 h under conventional heating.

• Pyridoindole Cyclization : Reduced thermal decomposition risks.

One-Pot Multicomponent Reactions

For pyridoindole synthesis:

• Cyclocondensation : N-Aminopyridines + 1,3-diketones in ethanol/H₂SO₄ (80–90% yield).

• Catalytic Hydrogenation : Pd/C-mediated reduction of nitro groups.

Critical Challenges and Solutions

Challenge	Solution	Outcome	Reference
Low Solubility	Use polar aprotic solvents (DMF, DMSO)	Improved reactant dissolution
Side Reactions	Anhydrous conditions + inert atmosphere	Minimizes hydrolysis/degradation
Stereochemical Purity	Chiral catalysts (e.g., BINAP-Pd)	>95% enantiomeric excess

Chemical Reactions Analysis

Types of Reactions

1,3-benzothiazol-6-yl(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohol derivatives .

Scientific Research Applications

1,3-benzothiazol-6-yl(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,3-benzothiazol-6-yl(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone involves its interaction with specific molecular targets and pathways. It may inhibit certain enzymes or receptors, leading to its observed biological effects. Molecular docking studies have shown that this compound can bind to various protein targets, influencing their activity .

Comparison with Similar Compounds

Similar Compounds

Benzothiazole Derivatives: Compounds like 2-aminobenzothiazole share structural similarities and exhibit similar biological activities.

Pyridoindole Derivatives: Compounds such as 8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole are structurally related and have comparable chemical properties.

Uniqueness

1,3-benzothiazol-6-yl(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone is unique due to its combined structural features, which confer distinct chemical and biological properties. Its ability to undergo diverse chemical reactions and its potential therapeutic applications set it apart from other similar compounds .

Biological Activity

The compound 1,3-benzothiazol-6-yl(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

Chemical Structure

The compound features a complex structure that combines a benzothiazole moiety with a tetrahydropyridoindole framework. This unique combination may contribute to its diverse biological activities.

Biological Activity Overview

Research has indicated that compounds containing benzothiazole and pyridine derivatives often exhibit significant biological activities. The following sections summarize the findings related to the specific activities of this compound.

Antimicrobial Activity

In various studies, similar benzothiazole derivatives have demonstrated notable antimicrobial properties. For instance:

• Antibacterial Activity : Compounds derived from benzothiazole have been tested against several bacterial strains such as Staphylococcus aureus and Escherichia coli. Results showed moderate to strong antibacterial activity compared to standard antibiotics like streptomycin and penicillin .

Compound	Bacterial Strain	Activity Level
P2	S. aureus	Moderate
P1	E. coli	Promising

Anti-inflammatory Activity

Benzothiazole derivatives are also recognized for their anti-inflammatory properties. Studies have shown that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation in various models .

Anticancer Activity

The anticancer potential of similar compounds has been investigated extensively. For example:

• Inhibition of Cancer Cell Proliferation : Research suggests that benzothiazole derivatives can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Specific cell lines tested include those with BRCA mutations .

Cell Line	Compound Tested	EC50 (nM)
MX-1	8-fluoro derivative	0.3
Capan-1	8-fluoro derivative	5

Case Studies

Several case studies highlight the effectiveness of benzothiazole derivatives in clinical settings:

• Breast Cancer Model : In a xenograft model using BRCA1 mutant cells, the compound demonstrated significant tumor growth inhibition when administered orally .
• Inflammatory Disease Models : In rodent models of inflammation, compounds similar to the one showed reduced edema and pain responses when compared to control groups .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of these compounds. The presence of specific functional groups in the benzothiazole and pyridine moieties has been linked to enhanced biological activity.